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Compound of Interest

tert-Butyl 4-
Compound Name:
(methylamino)butylcarbamate

Cat. No.: B179462

An In-depth Technical Guide on the Safety and Handling of tert-Butyl 4-
(methylamino)butylcarbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tert-Butyl 4-
(methylamino)butylcarbamate, a chemical intermediate used in laboratory and manufacturing
settings. Adherence to these guidelines is crucial for ensuring personnel safety and minimizing
environmental impact.

Chemical Identification and Physical Properties

This compound is identified by several names and numbers. It is important to note that multiple
CAS numbers appear in public databases for this substance; both are listed below for
comprehensive identification.
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Identifier

Value

Source

Chemical Name

tert-butyl N-[4-

(methylamino)butyl]carbamate

[1]

Molecular Formula C10H22N202 [2]
Molecular Weight 202.30 g/mol [2]
CAS Number 144222-23-1 / 874831-66-0 [1][2][3]
Appearance Colorless to light yellow liquid [3][4]

The following table summarizes the available physical and chemical properties. Note that most

of these values are predicted and should be used as estimates.

Property Value Source
Boiling Point 298.2 £ 23.0 °C (Predicted) [3]
Density 0.941 £ 0.06 g/cm3 (Predicted) [3]
pKa 12.89 + 0.46 (Predicted) [3]
XLogP3 1.2 [1]

Hazard Identification and Classification

tert-Butyl 4-(methylamino)butylcarbamate is classified as a hazardous substance according

to the Globally Harmonized System (GHS). The primary hazards are summarized below.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

H319/H318: Causes serious

Serious Eye Damage/Irritation 2A11 eye irritation / Causes serious
eye damage

Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure) irritation

Note: There is a discrepancy in the classification for eye damage/irritation between sources,
with some listing it as Category 2A (Serious Irritation) and others as Category 1 (Serious
Damage).[1][2] It is prudent to handle the substance as capable of causing serious eye
damage.

GHS Label Elements:[1][2]
» Pictograms:
» Signal Word:Warning or Danger

» Precautionary Statements: P261, P264, P270, P271, P280, P302+P352, P304+P340,
P305+P351+P338, P330, P362+P364, P403+P233, P405, P501

A logical workflow for hazard identification and mitigation is essential for safe handling.
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Caption: Logical workflow for hazard identification and mitigation.
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Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risk.

3.1. Handling:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Use only outdoors or in a well-ventilated area, preferably within a chemical fume hood.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

3.2. Storage:

Store in a well-ventilated place.[2]

o Keep the container tightly closed.[2]

o Store locked up.[2]

 Recommended storage temperature is 2-8°C, protected from light.[3]

¢ In solvent, store at -80°C for 6 months or -20°C for 1 month (protect from light).[2]

o Store away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[2]

Personal Protective Equipment (PPE)

The following PPE is required when handling tert-Butyl 4-(methylamino)butylcarbamate.
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PPE Category

Specification

Rationale

Eye/Face Protection

Safety goggles with side-

shields or a face shield.

Protects against splashes that
can cause serious eye irritation

or damage.[2]

Hand Protection

Chemical-resistant protective
gloves (e.g., nitrile, butyl

rubber, neoprene).

Prevents skin contact and
irritation.[2][5]

Skin/Body Protection

Lab coat, impervious clothing,

closed-toe shoes.

Protects skin from potential

splashes and contact.[2][5]

Respiratory Protection

Use in a certified chemical
fume hood. If not possible, a
NIOSH-approved respirator is

required.

Prevents inhalation of vapors
which may cause respiratory
tract irritation.[2][5]

First Aid Measures

In case of exposure, follow these first aid protocols immediately.[2]
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Exposure Route First Aid Protocol

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting

Eye Contact the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][6]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin thoroughly with plenty of soap and

water. Seek medical attention.[2][6]

Move the person to fresh air. If breathing is
difficult, provide oxygen or perform

Inhalation cardiopulmonary resuscitation (CPR) if
necessary. Avoid mouth-to-mouth resuscitation.

Seek immediate medical attention.[2][6]

Do NOT induce vomiting. Wash out the mouth

) with water. Never give anything by mouth to an
Ingestion , . . .

unconscious person. Seek immediate medical

attention.[2][7]

Accidental Release Measures

In the event of a spill, follow these emergency procedures.

o Personal Precautions: Evacuate personnel to a safe area. Wear full personal protective
equipment (see Section 4). Ensure adequate ventilation.[2]

o Environmental Precautions: Prevent further leakage or spillage. Do not let the product enter
drains or water courses.[]

o Containment and Cleanup: Absorb the spill with an inert, non-combustible material (e.g.,
sand, diatomite, universal binders). Place the material into a suitable, labeled container for
hazardous waste disposal. Decontaminate the spill area with alcohol and then wash with
soap and water.[2]
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Experimental Protocols

While specific toxicological studies for tert-Butyl 4-(methylamino)butylcarbamate are not
publicly available, the following are generalized protocols for assessing the types of hazards
identified for this chemical.

7.1. Protocol: Acute Dermal Irritation/Corrosion (OECD 404)
o Objective: To assess the potential of a substance to cause skin irritation or corrosion.
o Methodology:

1. A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied to a
small area (approx. 6 cm?) of the shaved skin of a test animal (typically an albino rabbit).

2. The substance is held in contact with the skin with a porous gauze dressing for a specified
period (usually 4 hours).

3. After exposure, the substance is removed.

4. The skin is observed and graded for erythema (redness) and edema (swelling) at specific
intervals (e.g., 1, 24, 48, and 72 hours) after removal.

5. The scores are used to calculate a primary irritation index to classify the substance.
7.2. Protocol: Acute Eye Irritation/Corrosion (OECD 405)
o Objective: To determine the potential of a substance to cause eye irritation or damage.
» Methodology:

1. A small, measured amount (0.1 mL of liquid) of the test substance is instilled into the
conjunctival sac of one eye of a test animal (typically an albino rabbit). The other eye
remains untreated as a control.

2. The eyes are observed and scored for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after instillation.
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3. The scores are used to determine the irritation potential, classifying the substance from
non-irritating to causing severe or irreversible damage.

General Safe Handling Workflow

The following diagram illustrates a standard workflow for safely managing chemicals like tert-
Butyl 4-(methylamino)butylcarbamate in a laboratory setting.
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Caption: General workflow for safe chemical handling in a lab.
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Stability and Reactivity

o Reactivity: No specific reactivity hazards are known under normal conditions.[8]
o Chemical Stability: The substance is stable under recommended storage conditions.[2][8]

» Conditions to Avoid: No specific data available, but avoiding heat and incompatible materials
is recommended.[2]

e Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[2]

» Hazardous Decomposition Products: Under fire conditions, may decompose to emit toxic
fumes, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

[2][8]

Toxicological Information

Detailed toxicological studies on this specific compound are limited in publicly available
literature. The GHS classification is based on data from similar compounds or computational
models.

Acute Toxicity: Harmful if swallowed.[2] No quantitative LD50 data is available.
o Skin Corrosion/Irritation: Causes skin irritation.[2]

o Serious Eye Damage/Irritation: Causes serious eye irritation/damage.[1][2]

» Respiratory or Skin Sensitization: No data available.[2]

e Germ Cell Mutagenicity: No data available.[2]

o Carcinogenicity: No data available.[2]

o Reproductive Toxicity: No data available.[2]

e Aspiration Hazard: No data available.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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